Cas no 73097-02-6 (ethyl 2-chloro-4-nitrobenzoate)

• Product Name: ethyl 2-chloro-4-nitrobenzoate
• CAS No: 73097-02-6
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 2146450
• PubChem ID: 12654166
• Update Time: 2025-04-21

ethyl 2-chloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-4-nitrobenzoate
• CS-0315629
• AB7166
• 73097-02-6
• AKOS003615041
• Ethyl2-chloro-4-nitrobenzoate
• Benzoic acid, 2-chloro-4-nitro-, ethyl ester
• SCHEMBL8490992
• MFCD00449888
• DB-307946
• JFEBEHFIJNRGAT-UHFFFAOYSA-N

• MDL： MFCD00449888
• Inchi： 1S/C9H8ClNO4/c1-2-15-9(12)7-4-3-6(11(13)14)5-8(7)10/h3-5H,2H2,1H3
• InChI Key： JFEBEHFIJNRGAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives